Cas no 1851671-13-0 (3-Chloro-1-isobutyl-1H-1,2,4-triazole)

• Product Name: 3-Chloro-1-isobutyl-1H-1,2,4-triazole
• CAS No: 1851671-13-0
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD30472172
• CID: 4709079
• Update Time: 2025-05-19

3-Chloro-1-isobutyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-isobutyl-1H-1,2,4-triazole
• BBL036709
• 3-chloro-1-(2-methylpropyl)-1H-1,2,4-triazole

• MDL： MFCD30472172
• Inchi： 1S/C6H10ClN3/c1-5(2)3-10-4-8-6(7)9-10/h4-5H,3H2,1-2H3
• InChI Key： CPYFNZHQOZGRHI-UHFFFAOYSA-N
• SMILES： ClC1N=CN(CC(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-1-isobutyl-1H-1,2,4-triazole

Introduction to 3-Chloro-1-isobutyl-1H-1,2,4-triazole (CAS No. 1851671-13-0)

3-Chloro-1-isobutyl-1H-1,2,4-triazole (CAS No. 1851671-13-0) is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of both chloro and isobutyl substituents in its molecular framework imparts distinct reactivity and utility, making it a valuable scaffold for further chemical modifications and applications.

The chemical structure of 3-Chloro-1-isobutyl-1H-1,2,4-triazole consists of a triazole ring system substituted with a chloro group at the 3-position and an isobutyl group at the 1-position. This configuration not only contributes to its stability but also enhances its potential as an intermediate in synthetic chemistry. The triazole ring is known for its ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are pivotal in drug discovery and material science.

In recent years, 3-Chloro-1-isobutyl-1H-1,2,4-triazole has been extensively studied for its pharmacological properties. Researchers have explored its potential as a precursor in the synthesis of novel therapeutic agents targeting various diseases. One of the most compelling aspects of this compound is its role in developing antimicrobial and antifungal agents. The triazole moiety is well-documented for its efficacy against a wide range of microbial pathogens, and the introduction of electron-withdrawing groups like chlorine enhances this activity.

Moreover, the isobutyl group in 3-Chloro-1-isobutyl-1H-1,2,4-triazole contributes to the compound's lipophilicity, which is a crucial factor in drug absorption and distribution within the body. This balance between hydrophilicity and lipophilicity makes it an attractive candidate for oral and topical formulations. Recent studies have demonstrated its efficacy in combination therapies with other antimicrobial agents, providing a synergistic effect that could lead to more effective treatments against resistant strains.

The agrochemical industry has also shown interest in 3-Chloro-1-isobutyl-1H-1,2,4-triazole due to its potential as a precursor for crop protection chemicals. Its structural features allow for modifications that can enhance pesticidal properties while minimizing environmental impact. Researchers are investigating derivatives of this compound that exhibit herbicidal and insecticidal activities, offering promising solutions for sustainable agriculture.

From a synthetic chemistry perspective, 3-Chloro-1-isobutyl-1H-1,2,4-triazole serves as an excellent building block for more complex molecules. Its reactivity allows chemists to introduce diverse functional groups at specific positions on the triazole ring, enabling the creation of novel compounds with tailored properties. This flexibility has led to several patents and publications detailing innovative synthetic routes and applications.

The industrial production of 3-Chloro-1-isobutyl-1H-1,2,4-triazole has been optimized to ensure high yield and purity. Advanced catalytic processes have been developed to minimize waste and energy consumption during synthesis. These advancements align with global trends toward green chemistry principles, emphasizing sustainability and environmental responsibility in chemical manufacturing.

In conclusion,3-Chloro-1-isobutyl-1H-1,2,4-triazole (CAS No. 1851671-13-0) represents a versatile and multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for further research and development. As scientific understanding continues to evolve,3-Chloro-1-isobutyl-1H-1,2,4-triazole will undoubtedly play a crucial role in shaping the future of medicinal chemistry and sustainable agriculture.